Cas no 2137732-87-5 (2-Pyridinecarboxylic acid, 6-methyl-3-(5-pyrimidinyl)-)

• Product Name: 2-Pyridinecarboxylic acid, 6-methyl-3-(5-pyrimidinyl)-
• CAS No: 2137732-87-5
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 5287330
• Update Time: 2025-06-30

2-Pyridinecarboxylic acid, 6-methyl-3-(5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6-methyl-3-(5-pyrimidinyl)-

• Inchi： 1S/C11H9N3O2/c1-7-2-3-9(10(14-7)11(15)16)8-4-12-6-13-5-8/h2-6H,1H3,(H,15,16)
• InChI Key： MEYRFPATKQFJCK-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(C)=CC=C1C1=CN=CN=C1

Additional information on 2-Pyridinecarboxylic acid, 6-methyl-3-(5-pyrimidinyl)-

Introduction to 2-Pyridinecarboxylic acid, 6-methyl-3-(5-pyrimidinyl)- (CAS No: 2137732-87-5)

2-Pyridinecarboxylic acid, 6-methyl-3-(5-pyrimidinyl)-, identified by its CAS number 2137732-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely prevalent in numerous bioactive molecules. The presence of both carboxylic and pyrimidine functional groups in its molecular framework endows it with unique chemical properties and potential biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of 2-Pyridinecarboxylic acid, 6-methyl-3-(5-pyrimidinyl)- consists of a pyridine core substituted at the 6-position with a methyl group and at the 3-position with a 5-pyrimidinyl moiety. This specific arrangement of functional groups contributes to its distinct reactivity and interaction capabilities with biological targets. The compound’s ability to engage with various enzymes and receptors has positioned it as a promising candidate for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and synthesizing new molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. 2-Pyridinecarboxylic acid, 6-methyl-3-(5-pyrimidinyl)- has been investigated for its potential role in these areas due to its structural features that mimic natural bioactive compounds. Its pyridine ring can interact with metal ions, which is a common mechanism in many therapeutic drugs, while the pyrimidine group can form hydrogen bonds with biological targets, enhancing binding affinity.

One of the most compelling aspects of this compound is its versatility in chemical modifications. Researchers have explored various derivatives of 2-Pyridinecarboxylic acid, 6-methyl-3-(5-pyrimidinyl)- to optimize its pharmacological properties. For instance, modifications at the carboxylic acid group can lead to the formation of esters or amides, which can improve solubility and metabolic stability. Similarly, alterations at the methyl or pyrimidine positions can fine-tune binding interactions with specific biological targets.

The synthesis of 2-Pyridinecarboxylic acid, 6-methyl-3-(5-pyrimidinyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only enhance yield but also minimize byproduct formation, ensuring high purity essential for pharmaceutical applications.

Recent studies have highlighted the potential of 2-Pyridinecarboxylic acid, 6-methyl-3-(5-pyrimidinyl)- as an intermediate in the synthesis of more complex drug candidates. For example, it has been used to develop inhibitors targeting kinases involved in cancer progression. The compound’s ability to selectively inhibit certain kinases without affecting others makes it an attractive scaffold for designing next-generation anticancer drugs.

The pharmacokinetic properties of 2-Pyridinecarboxylic acid, 6-methyl-3-(5-pyrimidinyl)- are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing side effects. Preclinical studies have begun to explore these aspects, providing valuable insights into potential dosing regimens and formulation strategies.

In conclusion,2-Pyridinecarboxylic acid, 6-methyl-3-(5-pyrimidinyl)- (CAS No: 2137732-87-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Ongoing research continues to uncover new applications for this compound and its derivatives in treating various diseases. As our understanding of its properties grows, this molecule is poised to play a crucial role in the development of innovative therapeutic strategies.